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Compound of Interest

Compound Name: 2-Methoxyethyl isothiocyanate

Cat. No.: B1583187

2-Methoxyethyl Isothiocyanate: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxyethyl isothiocyanate is an organosulfur compound featuring an isothiocyanate
functional group (-N=C=S) attached to a methoxyethyl backbone. Isothiocyanates are a well-
studied class of compounds, many of which are derived from glucosinolates found in
cruciferous vegetables.[1][2] These compounds are of significant interest in medicinal
chemistry and drug development due to their diverse biological activities, including
anticarcinogenic, anti-inflammatory, and antimicrobial properties.[3][4] This technical guide
provides a comprehensive overview of the chemical properties, synthesis, and potential
biological activities of 2-Methoxyethyl isothiocyanate, with a focus on experimental details
and relevant signaling pathways.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-Methoxyethyl isothiocyanate is
presented in Table 1. This data has been compiled from various chemical suppliers and
databases.[5][6][7]
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Property Value Reference(s)
1-isothiocyanato-2-

IUPAC Name [6]
methoxyethane

CAS Number 38663-85-3 [5]

Molecular Formula C4H7NOS [51[8]

Molecular Weight 117.17 g/mol [518]

Appearance Clear colorless to yellow liquid [5]

Density 1.080 g/mL at 25 °C [5]

Boiling Point 88-92 °C at 24 mmHg [7]

Flash Point 18.9 °C (66.0 °F)

Refractive Index n20/D 1.517 [5]

SMILES COCCN=C=S [5]
1S/C4AH7NOS/c1-6-3-2-5-4-

InChl [5]
7/h2-3H2,1H3
HTSAVXAFEVUJQE-

InChiKey [5]
UHFFFAOYSA-N

Synthesis

While a specific, peer-reviewed synthesis protocol for 2-Methoxyethyl isothiocyanate is not

readily available in the searched literature, a detailed experimental procedure can be adapted

from general methods for the synthesis of isothiocyanates from primary amines. The following

protocol is based on the efficient conversion of amines to isothiocyanates using di-tert-butyl

dicarbonate (Boc20) as a desulfurizing agent, a method noted for its mild conditions and clean

work-up.[9] The starting material, 2-methoxyethylamine, is commercially available.[10]

Experimental Protocol: Synthesis of 2-Methoxyethyl

isothiocyanate

Materials:
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2-Methoxyethylamine

Carbon disulfide (CS2)

Triethylamine (EtsN)

Di-tert-butyl dicarbonate (Bocz0)
4-(Dimethylamino)pyridine (DMAP)
Ethanol (anhydrous)

Ethyl acetate

Silica gel for column chromatography
Procedure:

To a solution of 2-methoxyethylamine (1.0 equivalent) in anhydrous ethanol, add carbon
disulfide (3.0 equivalents) followed by triethylamine (1.0 equivalent).

Stir the reaction mixture at room temperature for 1 hour.
Cool the reaction mixture to 0 °C in an ice bath.

Add di-tert-butyl dicarbonate (1.0 equivalent) and a catalytic amount of DMAP (0.03
equivalents) to the cooled mixture.

Allow the reaction to warm to room temperature and stir for an additional 4 hours. During this
time, the evolution of carbonyl sulfide (COS) gas may be observed.

Upon completion of the reaction (monitored by TLC), the solvent is removed under reduced
pressure.

The crude product is then extracted with ethyl acetate.

The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and
concentrated in vacuo.
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e The resulting residue is purified by silica gel column chromatography to yield 2-
Methoxyethyl isothiocyanate.

Logical Workflow for the Synthesis:

Reactants

2-Methoxyethylamine

Dithiocarbamate Salt Formation

Carbon Disulfide (CS2) [ Intermediate

Reagents
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DMAP
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Caption: General workflow for the synthesis of 2-Methoxyethyl isothiocyanate.

Spectroscopic Data

Detailed NMR and IR spectral data for 2-Methoxyethyl isothiocyanate are available from
spectral databases such as SpectraBase.[11] The characteristic spectral features are
summarized below.

3C NMR Spectroscopy

The 13C NMR spectrum of 2-Methoxyethyl isothiocyanate is expected to show four distinct
signals corresponding to the four carbon atoms in the molecule. The isothiocyanate carbon
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typically appears in the range of 125-140 ppm. Due to the structural flexibility of the
isothiocyanate group, the signal for the ITC carbon can sometimes be broad.[12]

Infrared (IR) Spectroscopy

The IR spectrum of 2-Methoxyethyl isothiocyanate is characterized by a strong, sharp
absorption band in the region of 2100-2270 cm~1, which is indicative of the asymmetric
stretching vibration of the -N=C=S group.[13] Other expected peaks include C-H stretching
vibrations from the alkyl chain around 2850-2950 cm~* and C-O stretching from the ether
linkage.[14] A study on the similar compound, 2-methoxyphenyl isothiocyanate, provides further
context for the vibrational modes of the isothiocyanate and methoxy groups.[6]

Reactivity and Potential Biological Activity

The isothiocyanate functional group is an electrophilic moiety that can react with nucleophiles,
such as the thiol groups of cysteine residues in proteins.[15] This reactivity is believed to be the
basis for many of the biological effects of isothiocyanates. While no specific biological studies
on 2-Methoxyethyl isothiocyanate were identified, the broader class of isothiocyanates is
known to modulate several key signaling pathways involved in cancer and inflammation.

Potential Mechanisms of Action

Based on the known activities of other isothiocyanates, 2-Methoxyethyl isothiocyanate may
exert biological effects through the following mechanisms:

o Enzyme Inhibition: Isothiocyanates are known to inhibit a variety of enzymes. For instance,
some isothiocyanates inhibit cholinesterases and cyclooxygenase (COX) enzymes,
suggesting potential applications in neurodegenerative and inflammatory diseases.[5][16]
They can also inhibit cytochrome P450 enzymes involved in the metabolic activation of
carcinogens.[17]

 Induction of Phase Il Detoxifying Enzymes: A key mechanism of the chemopreventive effects
of isothiocyanates is the induction of phase Il enzymes, such as glutathione S-transferases
(GSTs) and quinone reductase, which are involved in the detoxification of carcinogens.[1]
This is often mediated through the Keapl-Nrf2 pathway.
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 Induction of Apoptosis: Isothiocyanates have been shown to induce apoptosis in various
cancer cell lines. This can occur through the modulation of Bcl-2 family proteins, activation of
caspases, and the generation of reactive oxygen species (ROS).[18]

o Cell Cycle Arrest: Many isothiocyanates can induce cell cycle arrest, typically at the G2/M
phase, in cancer cells, thereby inhibiting their proliferation.[13]

» Anti-inflammatory Effects: Isothiocyanates can exert anti-inflammatory effects by inhibiting
pro-inflammatory signaling pathways, such as the NF-kB pathway.[4]

Key Signhaling Pathways Modulated by Isothiocyanates

The following diagrams illustrate some of the key signaling pathways that are known to be
modulated by isothiocyanates and may be relevant to the biological activity of 2-Methoxyethyl
isothiocyanate.

Nrf2-Mediated Antioxidant Response:
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Caption: Isothiocyanate-mediated activation of the Nrf2 signaling pathway.

Inhibition of NF-kB Signaling:
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Caption: Inhibition of the NF-kB inflammatory pathway by isothiocyanates.

Conclusion

2-Methoxyethyl isothiocyanate possesses the characteristic functional group of a class of
compounds with well-documented and diverse biological activities. While specific research on
this particular molecule is limited, its chemical properties and the known mechanisms of action
of other isothiocyanates suggest its potential as a subject for further investigation in the fields
of cancer chemoprevention, anti-inflammatory drug discovery, and as a tool for probing
biological systems. The experimental protocols and pathway diagrams provided in this guide
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offer a foundation for researchers to explore the synthesis and biological evaluation of 2-

Methoxyethyl isothiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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